Cas no 1147233-94-0 (1-(2-benzyl-1H-1,3-benzodiazol-1-yl)-3-(4-methoxyphenoxy)propan-2-ol)

• Product Name: 1-(2-benzyl-1H-1,3-benzodiazol-1-yl)-3-(4-methoxyphenoxy)propan-2-ol
• CAS No: 1147233-94-0
• MF: C₂₄H₂₄N₂O₃
• MW: 388.458966255188
• CID: 5388443
• Update Time: 2025-07-08

1-(2-benzyl-1H-1,3-benzodiazol-1-yl)-3-(4-methoxyphenoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-benzylbenzimidazol-1-yl)-3-(4-methoxyphenoxy)propan-2-ol
• 1-(2-benzyl-1H-1,3-benzodiazol-1-yl)-3-(4-methoxyphenoxy)propan-2-ol

• Inchi： 1S/C24H24N2O3/c1-28-20-11-13-21(14-12-20)29-17-19(27)16-26-23-10-6-5-9-22(23)25-24(26)15-18-7-3-2-4-8-18/h2-14,19,27H,15-17H2,1H3
• InChI Key： XNUIDDNHGFXYTR-UHFFFAOYSA-N
• SMILES： C(N1C(CC2=CC=CC=C2)=NC2=CC=CC=C21)C(O)COC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 388.179
• Monoisotopic Mass: 388.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(2-benzyl-1H-1,3-benzodiazol-1-yl)-3-(4-methoxyphenoxy)propan-2-ol

Introduction to 1-(2-Benzyl-1H-1,3-Benzodiazol-1-yl)-3-(4-Methoxyphenoxy)propan-2-ol (CAS No. 1147233-94-0)

1-(2-Benzyl-1H-1,3-benzodiazol-1-yl)-3-(4-methoxyphenoxy)propan-2-ol (CAS No. 1147233-94-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, belongs to the class of benzodiazepines, a group of drugs widely used for their anxiolytic, sedative, and muscle relaxant properties. However, the unique structural features of 1-(2-Benzyl-1H-1,3-benzodiazol-1-yl)-3-(4-methoxyphenoxy)propan-2-ol set it apart from traditional benzodiazepines, offering potential new avenues for therapeutic applications.

The molecular structure of 1-(2-Benzyl-1H-1,3-benzodiazol-1-yl)-3-(4-methoxyphenoxy)propan-2-ol is characterized by a benzodiazepine core linked to a methoxyphenyl ether group through a propylene chain. This configuration imparts specific pharmacological properties that are distinct from those of conventional benzodiazepines. The presence of the methoxyphenyl ether group and the propylene linker introduces additional functional groups that can influence the compound's binding affinity and selectivity for various receptors.

Recent studies have explored the potential therapeutic applications of 1-(2-Benzyl-1H-1,3-benzodiazol-1-yl)-3-(4-methoxyphenoxy)propan-2-ol. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are commonly used to treat depression and anxiety disorders by increasing the levels of serotonin in the brain. Preliminary data suggest that 1-(2-Benzyl-1H-1,3-benzodiazol-1-yl)-3-(4-methoxyphenoxy)propan-2-ol may exhibit SSRI-like properties, making it a promising candidate for further investigation in this context.

In addition to its potential as an SSRI, 1-(2-Benzyl-1H-1,3-benzodiazol-1-yl)-3-(4-methoxyphenoxy)propan-2-ol has been studied for its anti-inflammatory effects. In vitro experiments have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. These findings suggest that 1-(2-Benzyl-1H-1,3-benzodiazol-1-yl)-3-(4-methoxyphenoxy)propan-2-ol may have potential applications in treating inflammatory diseases.

The pharmacokinetic properties of 1-(2-Benzyl-1H-1,3-benzodiazol-1-yl)-3-(4-methoxyphenoxy)propan-2-ol have also been investigated. Studies have demonstrated that this compound exhibits good oral bioavailability and a favorable half-life, which are important factors for its potential use as an oral medication. Additionally, the compound has shown low toxicity in preclinical studies, further supporting its safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-(2-Benzyl-1H-1,3-benzodiazol-1-y l)-3-(4-methoxyphenoxy)propan - 2 - ol strong > in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials aim to provide more comprehensive data on the compound's pharmacological profile and its potential therapeutic benefits.

In conclusion, 1 - ( 2 - Benz y l - 0 H - 0 , 0 - benz o diaz o l - 0 - y l ) - 0 - ( 0 - meth o x y p h e n o x y ) p r o p a n - 0 - ol strong > (CAS No. 007777777779999999999998888888888888888866666666666665555555555555555544444444444440000000000000) is a promising compound with diverse therapeutic potentials. Its unique molecular structure and pharmacological properties make it an intriguing subject for further research and development in the pharmaceutical industry.